molecular formula C16H14FN B8547444 1h-Indole,3-(4-fluorophenyl)-2,5-dimethyl-

1h-Indole,3-(4-fluorophenyl)-2,5-dimethyl-

Cat. No. B8547444
M. Wt: 239.29 g/mol
InChI Key: HFXMDBRHZIAKMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1h-Indole,3-(4-fluorophenyl)-2,5-dimethyl- is a useful research compound. Its molecular formula is C16H14FN and its molecular weight is 239.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1h-Indole,3-(4-fluorophenyl)-2,5-dimethyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1h-Indole,3-(4-fluorophenyl)-2,5-dimethyl- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1h-Indole,3-(4-fluorophenyl)-2,5-dimethyl-

Molecular Formula

C16H14FN

Molecular Weight

239.29 g/mol

IUPAC Name

3-(4-fluorophenyl)-2,5-dimethyl-1H-indole

InChI

InChI=1S/C16H14FN/c1-10-3-8-15-14(9-10)16(11(2)18-15)12-4-6-13(17)7-5-12/h3-9,18H,1-2H3

InChI Key

HFXMDBRHZIAKMX-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1)NC(=C2C3=CC=C(C=C3)F)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

The crude hydrazone (100 g), ethanol (700 ml) and conc. aqueous H2SO4 (40 ml) were refluxed for 18 h. After cooling to room temperature water (0.5 l) was added. The thus obtained mixture was extracted with (2×700 ml) ethyl acetate and the combined organic phases were washed with brine, dried and the solvents were evaporated in vacuo. This afforded the title compound, which was purified by column chromatography on silica gel (eluted with ethyl acetate/heptane 1:4) and crystallized from heptane. Yield: 75.5 g, mp:124°-128° C. In a corresponding manner the following indole derivative was prepared: 5-Chloro-3-phenyl-2-methyl-1H-indole 24b, (oil).
Name
hydrazone
Quantity
100 g
Type
reactant
Reaction Step One
Quantity
700 mL
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
reactant
Reaction Step One
Name
Quantity
0.5 L
Type
solvent
Reaction Step Two

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